Cas no 1249200-31-4 (2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol)

• Product Name: 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol
• CAS No: 1249200-31-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5045487
• Update Time: 2025-06-23

2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[6-(propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol
• 2-[(6-propan-2-ylpyrimidin-4-yl)amino]ethanol
• 2-((6-Isopropylpyrimidin-4-yl)amino)ethan-1-ol
• 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol

• Inchi： 1S/C9H15N3O/c1-7(2)8-5-9(10-3-4-13)12-6-11-8/h5-7,13H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： CATGVQYVYDOMPP-UHFFFAOYSA-N
• SMILES： OCCNC1=CC(C(C)C)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 1
• Topological Polar Surface Area: 58

Additional information on 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol

Comprehensive Overview of 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol (CAS No. 1249200-31-4): Properties, Applications, and Research Insights

In the realm of pharmaceutical and chemical research, 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol (CAS No. 1249200-31-4) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique aminoethanol functional group, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are actively exploring its structure-activity relationships, synthetic pathways, and biological interactions, making it a focal point in modern organic chemistry.

The compound's molecular structure features a propan-2-yl-substituted pyrimidine core, which contributes to its lipophilicity and binding affinity in various biochemical contexts. Recent studies highlight its relevance in kinase inhibition, a hot topic in cancer therapeutics and inflammatory disease research. With the growing demand for small-molecule modulators, 1249200-31-4 has garnered attention for its potential as a scaffold for medicinal chemistry optimization.

From a synthetic perspective, 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol is often synthesized via nucleophilic substitution reactions, leveraging protecting group strategies to enhance yield and purity. Its solubility profile (moderate in polar solvents like DMSO and methanol) makes it suitable for high-throughput screening assays, aligning with current trends in AI-driven drug discovery and computational chemistry.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. Researchers are investigating sustainable synthesis routes to minimize waste, reflecting broader industry shifts toward eco-friendly methodologies. Questions like "How to improve the synthetic efficiency of 1249200-31-4?" or "What are the biological targets of this pyrimidine derivative?" frequently appear in academic forums and search engine queries, underscoring its interdisciplinary appeal.

In material science, the compound's hydrogen-bonding capacity and thermal stability are being explored for supramolecular assemblies and polymeric materials. Such applications resonate with the rising interest in smart materials and nanotechnology, further expanding its utility beyond traditional pharmaceutical domains.

To conclude, 2-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}ethan-1-ol (CAS No. 1249200-31-4) represents a versatile and promising compound at the intersection of drug development, synthetic chemistry, and material innovation. Its multifaceted properties continue to inspire cutting-edge research, addressing both fundamental scientific questions and practical industrial challenges.